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Compound of Interest

Compound Name: Cyclodecanol

Cat. No.: B074256

This technical guide provides a comprehensive overview of the key physical properties of
cyclodecanol and cyclododecanol, with a primary focus on their melting and boiling points.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Introduction

Cycloalkanols are important intermediates in organic synthesis and find applications in various
industries, including pharmaceuticals and fragrances. Understanding their physical properties
is crucial for their handling, purification, and application. This guide distinguishes between
cyclodecanol (a 10-carbon ring alcohol) and cyclododecanol (a 12-carbon ring alcohol) and
presents their physical data in a structured format.

Physical Properties

The physical properties of cyclodecanol and cyclododecanol are summarized below.
Cyclododecanaol, in particular, is a white crystalline solid at room temperature.[1][2]

Data Presentation

The quantitative physical data for both compounds are presented in the tables below for clear
comparison.

Table 1: Physical Properties of Cyclododecanol (CAS: 1724-39-6)
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Property Value Source(s)
Molecular Formula C12H240 [2][3]
Molecular Weight 184.32 g/mol [1][2]
Melting Point 76 -79°C [1]

Boiling Point 273 -278 °C [11[4]
Appearance White crystalline solid [1][2]

Solubility in Water

Limited

[3]

Solubility in Organic Solvents

Soluble in ethanol and ether

[3]

Table 2: Physical Properties of Cyclodecanol (CAS: 1502-05-2)

Property Value Source(s)
Molecular Formula C10H200 5161171
Molecular Weight 156.27 g/mol [5]

Melting Point 40.5 °C [5]1[6]
Boiling Point ~241 - 244 °C 516171
Appearance Colorless, waxy solid [5]

Density ~0.96 g/cm?3 [5]

Flash Point 100.1 °C [5][6][7]

Experimental Protocols

The following sections detail standard laboratory procedures for determining the melting and

boiling points of organic compounds like cyclodecanol and cyclododecanol.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. A pure crystalline solid typically has a sharp melting point range of 0.5-1°C.[8] Impurities
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tend to lower and broaden the melting point range.[8]

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)

e Thermometer

e Sample of the organic compound

e Mortar and pestle (optional, for powdering the sample)

» Heating bath fluid (e.g., mineral oil or silicone oil for Thiele tube)
Procedure:

o Sample Preparation: A small amount of the dry, crystalline sample is placed on a clean, dry
surface. The open end of a capillary tube is pushed into the sample, and the tube is tapped
gently to pack the solid into the sealed end. The sample height should be 2-3 mm.[9]

e Apparatus Setup (Mel-Temp): The capillary tube is inserted into the sample holder of the
melting point apparatus. The heating rate is adjusted.

e Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer with a rubber
band or thread. The thermometer and attached capillary tube are then inserted into the
Thiele tube containing a heating oil, ensuring the sample is level with the thermometer bulb.

e Heating: The sample is heated slowly, at a rate of approximately 1-2°C per minute, as the
temperature approaches the expected melting point.[8]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[10]
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Boiling Point Determination (Micro Boiling Point
Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus and Materials:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block or oil bath)

Liquid sample

Procedure:

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
small test tube.[11]

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the liquid.

e Heating: The test tube is gently heated. As the liquid heats up, a stream of bubbles will
emerge from the open end of the capillary tube.[12]

o Observation: The heating is stopped, and the liquid is allowed to cool. The temperature at
which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the
boiling point.[12][13] This is the point where the vapor pressure of the liquid equals the
external pressure.

Visualization of Experimental Workflow

The logical workflow for determining the key physical properties of a cyclic alcohol is depicted
in the following diagram.
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Workflow for Physical Property Determination of a Cyclic Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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